Cas no 36227-43-7 (Acetic acid,2-(2,4-dichlorophenoxy)-, 4-hydroxybutyl ester)

• Product Name: Acetic acid,2-(2,4-dichlorophenoxy)-, 4-hydroxybutyl ester
• CAS No: 36227-43-7
• MF: C₁₂H₁₄Cl₂O₄
• MW: 293.143162250519
• CID: 305684
• PubChem ID: 118930
• Update Time: 2025-04-19

Acetic acid,2-(2,4-dichlorophenoxy)-, 4-hydroxybutyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4-dichlorophenoxy)-, 4-hydroxybutyl ester
• 4-Hydroxybutyl (2,4-dichlorophenoxy)acetate
• 4-hydroxybutyl 2-(2,4-dichlorophenoxy)acetate
• 36227-43-7
• 2,4-D butylglycol ester
• 6V5G2F5MHB
• DTXSID10189779
• UNII-6V5G2F5MHB
• 3-hydroxybutyl 2-(2,4-dichlorophenoxy)acetate
• 4-hydroxybutyl 2,4-dichloro-phenoxyacetate
• NS00030002
• EINECS 252-929-8
• ACETIC ACID, 2-(2,4-DICHLOROPHENOXY)-, 4-HYDROXYBUTYL ESTER
• 4-hydroxybutyl(2,4-dichlorophenoxy)acetate

• Inchi： 1S/C12H14Cl2O4/c13-9-3-4-11(10(14)7-9)18-8-12(16)17-6-2-1-5-15/h3-4,7,15H,1-2,5-6,8H2
• InChI Key： CTJHMNLYFUNLIM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)OCCCCO)Cl

Computed Properties

• Exact Mass: 292.02702
• Monoisotopic Mass: 292.0269143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.3099 (rough estimate)
• Boiling Point: 406.24°C (rough estimate)
• Refractive Index: 1.5110 (estimate)
• PSA: 55.76